2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide
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Description
2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide is a useful research compound. Its molecular formula is C19H20FN5O3S and its molecular weight is 417.46. The purity is usually 95%.
BenchChem offers high-quality 2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Pyrimidine derivatives are well-established in the treatment of various cancers. They can function as antimetabolites, interfering with DNA synthesis and thus inhibiting the growth of cancer cells. For example, drugs like imatinib, dasatinib, and nilotinib are pyrimidine-based and are used in the treatment of leukemia .
Antimicrobial and Antifungal Effects
These compounds exhibit significant antimicrobial and antifungal activities. They can act against a broad spectrum of microorganisms by disrupting their DNA synthesis or metabolic pathways, making them valuable in treating infections .
Anti-Inflammatory and Analgesic Properties
Pyrimidine derivatives have shown potential in reducing inflammation and pain. They can inhibit the expression and activities of key inflammatory mediators such as prostaglandin E2 and tumor necrosis factor-alpha, providing relief from inflammatory conditions .
Cardiovascular Therapeutics
Due to their ability to modulate various biological pathways, pyrimidine derivatives can serve as cardiovascular agents. They may exhibit antihypertensive effects and could be used in the management of heart diseases .
Antidiabetic Applications
Some pyrimidine derivatives act as DPP-IV inhibitors, which are important in the treatment of type 2 diabetes. By inhibiting this enzyme, they help in regulating blood glucose levels .
Neuroprotective Effects
These compounds have been studied for their potential in neuroprotection, particularly in the context of retinal ganglion cell protection and vascular relaxation in ocular diseases. This application is crucial for conditions like glaucoma and other neurodegenerative diseases .
properties
IUPAC Name |
2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN5O3S/c1-10(2)21-13(26)9-29-17-14-16(24(3)19(28)25(4)18(14)27)22-15(23-17)11-7-5-6-8-12(11)20/h5-8,10H,9H2,1-4H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPHAIGNEJPCCBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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